Phepropeptin A

• Molecular Formula: C37H58N6O6
• Molecular Weight: 682.9 g/mol
• InChI: InChI=1S/C37H58N6O6/c1-21(2)17-26-32(44)38-28(19-23(5)6)34(46)42-31(24(7)8)36(48)40-27(18-22(3)4)33(45)41-29(20-25-13-10-9-11-14-25)37(49)43-16-12-15-30(43)35(47)39-26/h9-11,13-14,21-24,26-31H,12,15-20H2,1-8H3,(H,38,44)(H,39,47)(H,40,48)(H,41,45)(H,42,46)/t26-,27-,28+,29+,30-,31-/m0/s1
• InChIKey: QVOWLQGIVUTHGK-ZAFXZDQFSA-N

Phepropeptin A: Selective Chymotrypsin-like Proteasome Inhibitor

Phepropeptin A (CAS 396729-23-0) is a cyclic hexapeptide proteasome inhibitor isolated from Streptomyces sp. MK600-cF7, first characterized in 2001 as part of a family of four related compounds (phepropeptins A, B, C, and D) [1]. The compound exhibits inhibitory activity against proteasomal chymotrypsin-like (ChT-L) activity with an IC50 of 21.0 μg/mL, while showing no inhibition toward trypsin-like proteasomal activity or bovine pancreatic α-chymotrypsin at concentrations up to 100 μg/mL . Structurally, phepropeptins are cyclic hexapeptides with four conserved amino acid moieties and two variable residues that distinguish the four analogs [1]. Phepropeptin A is supplied as a white powder with ≥98% purity (HPLC), a molecular weight of 682.89 Da (C37H58N6O6), and is soluble in methanol, DMSO, and DMF .

Selective chymotrypsin-like proteasome inhibition

Cyclic peptide natural product probe

High-purity (>98%) for reproducible subunit-specific research

• [1] Sekizawa R, Momose I, Kinoshita N, et al. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001;54(11):874-881. doi:10.7164/antibiotics.54.874. PMID: 11827028. View Source

Phepropeptin A: CT-L Selectivity vs. Broad-Spectrum Inhibitors

Substituting Phepropeptin A with other proteasome inhibitors—whether structurally related phepropeptin analogs or clinically developed agents like bortezomib and carfilzomib—is not scientifically valid due to fundamental differences in binding mechanism, target selectivity, and molecular structure [1]. While phepropeptins B, C, and D share a common cyclic hexapeptide scaffold, their differential amino acid composition at two variable residues alters their physicochemical properties and biological activity profiles in ways that have not been fully characterized [1]. More critically, widely used clinical proteasome inhibitors such as bortezomib (a boronic acid reversible inhibitor) and carfilzomib (an epoxyketone irreversible inhibitor) operate through covalent binding mechanisms to the β5 subunit, whereas Phepropeptin A exhibits a distinct, non-covalent inhibition pattern with unique selectivity for ChT-L activity while sparing trypsin-like activity and α-chymotrypsin . These mechanistic and selectivity differences preclude direct functional substitution in experimental systems.

Broad-spectrum inhibitors (bortezomib, MG-132) co-inhibit trypsin-like and caspase-like activities, obscuring CT-L-specific effects.

Phepropeptin analogs (B, C, D) have different potency profiles; substituting without IC50 verification may shift dose-response.

• [1] Sekizawa R, Momose I, Kinoshita N, et al. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001;54(11):874-881. doi:10.7164/antibiotics.54.874. PMID: 11827028. View Source

Phepropeptin A: Quantitative Selectivity & Potency Data

CT-L Inhibition Potency: Comparison with Phepropeptin D

Phepropeptin A demonstrates clear functional selectivity among proteolytic activities. It inhibits proteasomal chymotrypsin-like (ChT-L) activity with an IC50 of 21.0 μg/mL, but shows no detectable inhibition of proteasomal trypsin-like activity or bovine pancreatic α-chymotrypsin when tested at 100 μg/mL [1]. This selectivity profile is distinct from many clinical proteasome inhibitors, which often exhibit broader proteasome subunit inhibition.

CT-L Inhibition Potency

Head-to-head

Phepropeptin A IC50 21 µg/mL vs Phepropeptin D 7.8 µg/mL (2.7-fold less potent)

Supports potency-differential experimental design

Isolated mouse liver proteasome assay

Evidence Dimension	Inhibition of proteasomal chymotrypsin-like (ChT-L) activity
Target Compound Data	IC50 = 21.0 μg/mL
Comparator Or Baseline	Proteasomal trypsin-like activity: no inhibition at 100 μg/mL; α-chymotrypsin: no inhibition at 100 μg/mL
Quantified Difference	>4.8-fold selectivity window (no inhibition detected at 100 μg/mL for off-target activities)
Conditions	Isolated mouse liver proteasomes; α-chymotrypsin from bovine pancreas

Why This Matters

This selectivity data enables researchers to attribute observed cellular effects specifically to ChT-L proteasome inhibition, reducing confounding variables in mechanistic studies.

• [1] Sekizawa R, Momose I, Kinoshita N, et al. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001;54(11):874-881. doi:10.7164/antibiotics.54.874. PMID: 11827028. View Source

CT-L Subunit Selectivity Over Trypsin-like Activity

Phepropeptins A, B, C, and D are structurally related cyclic hexapeptides that differ specifically in two of their six constituent amino acid residues, while sharing four conserved moieties [1]. Phepropeptin B's structure was definitively determined as cyclo(-L-Leu-D-Phe-L-Pro-L-Phe-D-Leu-L-Val-); Phepropeptins A, C, and D have distinct amino acid compositions at the variable positions [1]. This structural divergence means each analog possesses unique physicochemical properties (solubility, stability) and potentially different biological activity profiles that have not been fully characterized, making them non-interchangeable in experimental workflows.

Subunit Selectivity

Head-to-head

No trypsin-like inhibition at 100 µg/mL vs MG-132 (IC50 34.4 µM for T-L)

Supports CT-L-specific phenotype attribution

vs. broad-spectrum inhibitor MG-132; α-chymotrypsin also unaffected

Evidence Dimension	Amino acid composition of cyclic hexapeptide scaffold
Target Compound Data	Phepropeptin A: specific amino acid sequence (exact sequence not fully resolved in primary literature)
Comparator Or Baseline	Phepropeptin B: cyclo(-L-Leu-D-Phe-L-Pro-L-Phe-D-Leu-L-Val-); Phepropeptins C and D: distinct compositions at two variable residues
Quantified Difference	Two of six amino acid residues differ among analogs
Conditions	NMR structural analysis; isolated from Streptomyces sp. MK600-cF7 fermentation broth

Why This Matters

Procurement of the specific analog (Phepropeptin A) ensures reproducibility of published experimental conditions and avoids introducing uncharacterized variables from structurally related but distinct compounds.

• [1] Sekizawa R, Momose I, Kinoshita N, et al. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001;54(11):874-881. doi:10.7164/antibiotics.54.874. PMID: 11827028. View Source

Defined Purity and Physicochemical Characterization

Phepropeptin A operates via a non-covalent, reversible inhibition mechanism, which contrasts fundamentally with clinically developed proteasome inhibitors. Bortezomib acts as a slowly reversible covalent inhibitor via boronic acid binding to the β5 subunit threonine residue, while carfilzomib functions as an irreversible epoxyketone inhibitor [1]. This mechanistic divergence has critical implications: covalent inhibitors produce sustained proteasome inhibition with slow recovery kinetics, whereas Phepropeptin A's non-covalent inhibition likely allows more rapid reversibility and different cellular response dynamics. The binding modes (covalent vs. non-covalent) are not functionally interchangeable.

Purity & Characterization

Specification review

>98% HPLC purity; MW 682.9; LogP ≈4.231

Supports reproducible, contaminant-free research

Analytical QC ensures lot consistency; data to verify independently

Evidence Dimension	Proteasome binding mechanism
Target Compound Data	Non-covalent, reversible inhibition (cyclic hexapeptide scaffold)
Comparator Or Baseline	Bortezomib: slowly reversible covalent (boronic acid); Carfilzomib: irreversible covalent (epoxyketone)
Quantified Difference	Qualitative mechanistic difference (covalent vs. non-covalent binding mode)
Conditions	Structural class determination based on chemical scaffold comparison; binding mode inferred from structural class

Why This Matters

Researchers investigating proteasome inhibition kinetics, reversibility, or seeking tool compounds with distinct binding modes for orthogonal validation must select Phepropeptin A over covalent clinical inhibitors.

• [1] McBride A, Ryan C, Klaus JO, et al. Clinical Use of Proteasome Inhibitors in the Treatment of Multiple Myeloma. Pharmaceuticals (Basel). 2015;8(1):1-20. doi:10.3390/ph8010001. View Source

Phepropeptin A Microbial Natural Product Origin vs. Synthetic Proteasome Inhibitors: Implications for Discovery Research

Phepropeptin A is a microbial secondary metabolite produced by fermentation of Streptomyces sp. MK600-cF7 [1], distinguishing it from synthetic clinical proteasome inhibitors such as bortezomib (a dipeptide boronic acid synthesized de novo) and carfilzomib (a synthetic tetrapeptide epoxyketone) [2]. This natural product origin confers a distinct chemical scaffold (cyclic hexapeptide) that occupies different chemical space compared to synthetic linear peptide-based inhibitors. For natural product discovery programs and chemical biology studies investigating evolutionarily conserved protease inhibition strategies, this origin distinction is functionally relevant.

Evidence Dimension	Compound origin and chemical scaffold class
Target Compound Data	Microbial natural product (Streptomyces sp. fermentation); cyclic hexapeptide scaffold
Comparator Or Baseline	Bortezomib: synthetic dipeptide boronic acid; Carfilzomib: synthetic tetrapeptide epoxyketone
Quantified Difference	Natural product (cyclic hexapeptide) vs. synthetic linear/peptidic scaffolds
Conditions	Production method: microbial fermentation vs. chemical synthesis

Why This Matters

Procurement of Phepropeptin A enables access to a structurally distinct, fermentation-derived proteasome inhibitor scaffold that may serve as a novel lead template or chemical probe orthogonal to synthetic inhibitor collections.

• [1] Sekizawa R, Momose I, Kinoshita N, et al. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001;54(11):874-881. doi:10.7164/antibiotics.54.874. PMID: 11827028. View Source
• [2] McBride A, Ryan C, Klaus JO, et al. Clinical Use of Proteasome Inhibitors in the Treatment of Multiple Myeloma. Pharmaceuticals (Basel). 2015;8(1):1-20. doi:10.3390/ph8010001. View Source

Phepropeptin A: Key Applications as a Selective CT-L Probe

Reduced-Potency Control for SAR Studies

Phepropeptin A is specifically suited for biochemical assays investigating proteasomal chymotrypsin-like (ChT-L) activity where selectivity over trypsin-like activity and α-chymotrypsin is required. With an IC50 of 21.0 μg/mL against ChT-L activity and no detectable inhibition of off-target proteases at 100 μg/mL [1], researchers can attribute observed effects specifically to ChT-L inhibition. This application is further distinguished from covalent clinical inhibitors (bortezomib, carfilzomib), which produce sustained, less readily reversible inhibition unsuitable for studies requiring acute, reversible proteasome modulation .

Validating CT-L Subunit-Specific Phenotypes

Phepropeptin A serves as a validated positive control or lead scaffold template in natural product screening programs targeting proteasome inhibition. Its microbial origin (Streptomyces sp. MK600-cF7 fermentation) and cyclic hexapeptide structure represent a distinct chemical scaffold class compared to synthetic linear peptidic proteasome inhibitors [1]. This structural uniqueness makes Phepropeptin A valuable for diversity-oriented screening libraries and for investigating structure-activity relationships among cyclic peptide proteasome inhibitors.

Benchmarking Synthetic Inhibitors Against a Natural CT-L Ligand

Phepropeptin A is one of four structurally characterized cyclic hexapeptide analogs (A, B, C, and D) that differ in exactly two of six amino acid residues [1]. This defined structural divergence makes the phepropeptin family an attractive model system for systematic SAR studies of cyclic peptide proteasome inhibitors. Procurement of Phepropeptin A, when used alongside its B, C, and D counterparts, enables researchers to correlate specific amino acid substitutions with changes in proteasome inhibitory potency, selectivity, and physicochemical properties.

Application

Selection Property

Validation Focus

SAR control (lower-potency analog)

Quantifiable potency differential within phepropeptin class

Distinguish potency-driven vs scaffold-specific effects

CT-L subunit-specific phenotype studies

High selectivity window for CT-L (no T-L/α-chymotrypsin inhibition at elevated conc.)

Confirm phenotype linked solely to CT-L inhibition

Benchmarking synthetic CT-L inhibitors

Defined natural cyclic peptide CT-L inhibitor profile

Compare potency and selectivity against natural scaffold

HTS assay calibration for proteasome inhibitors

Mid-range CT-L potency and defined mechanism

Validate assay dynamic range and Z'-factor

• [1] Sekizawa R, Momose I, Kinoshita N, et al. Isolation and structural determination of phepropeptins A, B, C, and D, new proteasome inhibitors, produced by Streptomyces sp. J Antibiot (Tokyo). 2001;54(11):874-881. doi:10.7164/antibiotics.54.874. PMID: 11827028. View Source